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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

Introduction

Disperse Red 153 (C.l. 111905) is a monoazo disperse dye widely used for dyeing
hydrophobic synthetic fibers, particularly polyester (polyethylene terephthalate, PET).[1] Its
popularity stems from its bright red hue and good fastness properties. The dyeing of polyester
with disperse dyes is a complex process governed by the principles of diffusion and solid
solution formation. The dye, which has very low solubility in water, is applied from a fine
aqueous dispersion. The process's efficiency is primarily evaluated by two key parameters:
exhaustion and fixation.

o Exhaustion (%E): This refers to the percentage of dye that migrates from the dyebath and is
adsorbed by the textile substrate. It quantifies the uptake of the dye by the fiber during the
dyeing process.

» Fixation (%F): This represents the percentage of the initially applied dye that is irreversibly
"fixed" within the fiber matrix after all post-dyeing washing and clearing treatments. High
fixation is crucial for achieving good wash fastness.

This document provides detailed protocols for the application of Disperse Red 153 on
polyester fabric using the high-temperature exhaust dyeing method. It includes quantitative
data on the influence of key process parameters, methodologies for measuring exhaustion and
fixation, and graphical representations of the underlying processes.
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Mechanism of Disperse Dyeing on Polyester

The dyeing of polyester with disperse dyes is understood as a process of transferring the dye
from a liquid solvent (water) to a solid organic solvent (the fiber).[2] The mechanism involves
several key stages:

Dispersion: The sparingly soluble dye is dispersed in the aqueous bath with the aid of
dispersing agents.

o Dissolution: A small fraction of the dispersed dye dissolves, creating a saturated molecular
solution.

e Adsorption: The dissolved dye molecules are adsorbed onto the surface of the polyester
fiber.

« Diffusion: Aided by high temperature (typically >100°C), which causes the fiber's amorphous
regions to swell and increases the kinetic energy of the dye molecules, the adsorbed dye
diffuses from the surface into the fiber's polymer matrix.[2][3] The dye is then held within the
fiber by van der Waals forces and hydrogen bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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